molecular formula C14H18N2O2 B8344570 5-(Benzimidazole-2-yl)pentanoate ethyl ester

5-(Benzimidazole-2-yl)pentanoate ethyl ester

Cat. No.: B8344570
M. Wt: 246.30 g/mol
InChI Key: MTPGBBOHDRDERA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(Benzimidazole-2-yl)pentanoate ethyl ester is a useful research compound. Its molecular formula is C14H18N2O2 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H18N2O2

Molecular Weight

246.30 g/mol

IUPAC Name

ethyl 5-(1H-benzimidazol-2-yl)pentanoate

InChI

InChI=1S/C14H18N2O2/c1-2-18-14(17)10-6-5-9-13-15-11-7-3-4-8-12(11)16-13/h3-4,7-8H,2,5-6,9-10H2,1H3,(H,15,16)

InChI Key

MTPGBBOHDRDERA-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CCCCC1=NC2=CC=CC=C2N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

696 μl (5.0 mmol) of triethylamine and 893 mg (5.0 mmol) of methyladipochloride were dropped into 10 ml of a chloroform solution containing 540 mg (5.0 mmol) of orthophenylenediamine followed by stirring for 12 hours at room temperature. 20 ml of ethanol and 4 ml of concentrated hydrochloric acid were then added followed by stirring for 10 hours while heating and refluxing. The reaction solution was then neutralized using 5 M aqueous sodium hydroxide solution followed by extraction with ethyl acetate. After washing with water and concentrating under reduced pressure, the residue was purified by silica gel column chromatography (ethyl acetate only) to obtain 359 mg of 5-(benzimidazole-2-yl)pentanoate ethyl ester (yield: 30%).
Quantity
696 μL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
540 mg
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
4 mL
Type
reactant
Reaction Step Four
Quantity
20 mL
Type
reactant
Reaction Step Four

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